Cas no 70631-72-0 (Naphthalene, 7-fluoro-1-methyl-)

• Product Name: Naphthalene, 7-fluoro-1-methyl-
• CAS No: 70631-72-0
• MF: C₁₁H₉F
• MW: 160.187566518784
• CID: 4936127
• Update Time: 2025-06-08

Naphthalene, 7-fluoro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-1-methylnaphthalene
• Naphthalene, 7-fluoro-1-methyl-
• 2-fluoro-8-methylnaphthalene
• 7-fluoro-1-methyl-naphthalene

• Inchi： 1S/C11H9F/c1-8-3-2-4-9-5-6-10(12)7-11(8)9/h2-7H,1H3
• InChI Key： JYQQLZHPVDOYLL-UHFFFAOYSA-N
• SMILES： FC1C=CC2=CC=CC(C)=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 4
• Topological Polar Surface Area: 0

Additional information on Naphthalene, 7-fluoro-1-methyl-

Naphthalene, 7-fluoro-1-methyl- and Its Significance in Modern Chemical Research

Naphthalene, 7-fluoro-1-methyl- (CAS No. 70631-72-0) is a fluorinated derivative of naphthalene, a polycyclic aromatic hydrocarbon (PAH) with significant applications in pharmaceuticals, agrochemicals, and materials science. This compound, characterized by a fluorine atom at the 7-position and a methyl group at the 1-position, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of fluorine enhances its electronic properties, making it particularly useful in the development of advanced materials and pharmaceuticals.

The structural modification of naphthalene by introducing fluorine and methyl groups not only alters its physical and chemical properties but also opens up new avenues for research and application. Fluorinated PAHs have gained considerable attention in recent years due to their enhanced stability, bioavailability, and metabolic resistance. These attributes are particularly relevant in the context of drug design, where fluorine substitution can improve pharmacokinetic profiles and therapeutic efficacy.

In the realm of pharmaceutical research, Naphthalene, 7-fluoro-1-methyl- has been explored as a precursor for various bioactive molecules. Its unique framework allows for further functionalization, enabling the synthesis of complex heterocyclic compounds with potential therapeutic applications. Recent studies have highlighted its role in developing novel antiviral and anticancer agents. The fluorine atom's ability to influence electronic distribution and metabolic pathways makes it an attractive moiety for medicinal chemists seeking to optimize drug candidates.

One of the most compelling aspects of Naphthalene, 7-fluoro-1-methyl- is its versatility in material science applications. Fluorinated PAHs are known for their excellent thermal stability and luminescent properties, making them suitable for use in organic light-emitting diodes (OLEDs), liquid crystal displays (LCDs), and other optoelectronic devices. Researchers have leveraged its structural features to develop high-performance materials that exhibit superior electrical conductivity and optical clarity. These advancements underscore the compound's importance in the rapidly evolving field of nanotechnology.

The synthesis of Naphthalene, 7-fluoro-1-methyl- involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Traditional methods often require careful control of reaction conditions to achieve high yields and purity. However, recent innovations in catalytic processes have streamlined these procedures, making the production of this compound more efficient and scalable. Such improvements are crucial for meeting the growing demand for fluorinated intermediates in industrial applications.

The environmental impact of using Naphthalene, 7-fluoro-1-methyl- as a building block has also been a subject of interest. While fluorinated compounds are generally more resistant to degradation, their persistence in the environment raises concerns about long-term ecological effects. To address these issues, researchers are exploring greener synthetic routes that minimize waste and reduce hazardous byproducts. These efforts align with broader trends in sustainable chemistry aimed at reducing the environmental footprint of chemical manufacturing.

In conclusion, Naphthalene, 7-fluoro-1-methyl- (CAS No. 70631-72-0) is a multifaceted compound with far-reaching implications across multiple scientific disciplines. Its unique structural features make it an invaluable tool in pharmaceutical development, material science, and advanced manufacturing processes. As research continues to uncover new applications for this compound, its significance is likely to grow even further. The ongoing exploration of its synthetic pathways and potential uses underscores the dynamic nature of chemical innovation in addressing contemporary challenges.